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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792

This document provides a comprehensive guide for the synthesis of copper (II) methionate, a
chelated compound of significant interest in nutritional supplements and pharmaceutical
development. The protocol outlines the necessary reagents, equipment, and a step-by-step
procedure for its preparation in a laboratory setting. Additionally, it includes a summary of key
guantitative data from various synthesis methods and a visual representation of the
experimental workflow.

Introduction

Copper methionine is a metal chelate where the essential amino acid, methionine, binds to a
central copper ion. This chelation is known to improve the bioavailability and stability of copper,
making it a valuable compound in animal feed additives and potentially in human health
applications. The synthesis involves the reaction of a copper salt with methionine in an
agueous solution under controlled conditions.

Data Presentation

The following tables summarize quantitative data from various reported synthesis protocols for
copper methionine, offering a comparative overview of reaction conditions, yields, and
product composition.

Table 1: Reaction Parameters for Copper Methionine Synthesis
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Parameter Method 1 Method 2 Method 3 Method 4
Methionine:Copp
] 2:1to 4:1[1] 2:1[2] 1.4:1 2:1[3]
er Molar Ratio
Copper Copper Copper
Copper Salt PP PP Copper Sulfate PP
Sulfate[1] Sulfate[2] Sulfate[3]
pH 4.0-6.0[4] 7.0[5] 4.95[4] 7.0-7.2[3]
Room
Temperature 40-100 °C[1] 6515 °C[5] 60-80 °C[4]
Temperature[3]
Reaction Time 1-8 hours[1] Not Specified 0.5-1.0 hours[4] 0.8-1.0 hours[3]
pH Adjustment Saponification 30% or 50% Sodium

_ o 10% NaOH[3]
Agent Solution[4] NaOH[2][5] Methionine

Table 2: Product Characterization and Yield

Parameter Method 1 Method 2 Method 3

Product Yield 98.53%][4] Not Specified Not Specified
Chelation Rate 99.94%][4] 90.32%][2] Not Specified
Copper Content 17.68%]4] >17%][2] 16.8-17.4%][6]
Methionine Content 81.67%[4] =>78%[2] 81.9-82.4%][6]
Appearance Not Specified Blue-purple powder[2]  Not Specified

Experimental Protocol

This protocol details a common and reliable method for the synthesis of copper (II) methionate
in the laboratory.

Materials and Equipment

e DL-Methionine (or L-Methionine)
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o Copper (Il) Sulfate Pentahydrate (CuSOa4-5H20)
¢ Sodium Hydroxide (NaOH)

» Deionized Water

o Ethanol (for washing)

» Beakers

e Magnetic Stirrer and Stir Bar

o Heating Plate

e pH Meter or pH strips

e Buchner Funnel and Flask

o Filter Paper

e Drying Oven

Step-by-Step Procedure
o Preparation of Reactant Solutions:

o Prepare a methionine solution by dissolving the desired amount of methionine in deionized
water in a beaker. A common molar ratio of methionine to copper is 2:1.[1][2][3] For
example, to react with 0.01 mol of copper sulfate, dissolve 2.984 g (0.02 mol) of
methionine in a suitable volume of water.

o In a separate beaker, prepare a copper sulfate solution by dissolving the corresponding
amount of copper (Il) sulfate pentahydrate in deionized water. For a 2:1 molar ratio with
the methionine above, dissolve 2.497 g (0.01 mol) of CuSOa4-5H20.

e Reaction:

o Place the beaker containing the methionine solution on a magnetic stirrer with gentle
heating (60-80 °C).[4]
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o Slowly add the copper sulfate solution to the methionine solution while stirring
continuously.

o Adjust the pH of the reaction mixture to between 4.0 and 6.0 by the dropwise addition of a
sodium hydroxide solution (e.g., 1 M NaOH).[4] Monitor the pH carefully. The formation of
a blue precipitate indicates the formation of the copper methionine complex.

o Continue stirring the reaction mixture at the elevated temperature for 0.5 to 1 hour to
ensure the reaction goes to completion.[4]

e |solation and Purification:
o After the reaction is complete, allow the mixture to cool to room temperature.
o Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

o Wash the collected solid with deionized water to remove any unreacted salts. A
subsequent wash with a small amount of ethanol can aid in drying.

o Dry the purified copper methionine product in a drying oven at a low temperature (e.qg.,
50-60 °C) until a constant weight is achieved.[3][5]

o Characterization:
o The final product should be a blue-purple powder.[2]

o Characterization can be performed using technigues such as Infrared (IR) spectroscopy to
confirm the chelation, and elemental analysis to determine the copper and methionine
content.

Experimental Workflow
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1. Prepare Solutions
- Dissolve Methionine in Water
- Dissolve Copper Sulfate in Water

l

2. Reaction
- Mix Solutions
- Heat to 60-80°C
- Adjust pH to 4.0-6.0 with NaOH

3. Precipitation
- Stir for 0.5-1 hour
- Cool to Room Temperature

4. |solation
- Vacuum Filtration

5. Purification
- Wash with Deionized Water
- Wash with Ethanol

6. Drying
- Oven dry at 50-60°C

Final Product
Copper (II) Methionate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of copper (II) methionate.

Safety Precautions
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o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves.

¢ Handle all chemicals in a well-ventilated area or a fume hood.

o Copper sulfate is harmful if swallowed and can cause eye irritation.

e Sodium hydroxide is corrosive and can cause severe skin burns and eye damage. Handle
with care.

o Dispose of all chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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